Cas no 2091555-16-5 (1-bromo-3-(difluoromethyl)-2-fluoro-4-methoxybenzene)

• Product Name: 1-bromo-3-(difluoromethyl)-2-fluoro-4-methoxybenzene
• CAS No: 2091555-16-5
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• CID: 5984851
• PubChem ID: 131344310
• Update Time: 2025-11-01

1-bromo-3-(difluoromethyl)-2-fluoro-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(difluoromethyl)-2-fluoro-4-methoxybenzene
• EN300-6511578
• 2091555-16-5

• Inchi： 1S/C8H6BrF3O/c1-13-5-3-2-4(9)7(10)6(5)8(11)12/h2-3,8H,1H3
• InChI Key： PSDPMIKIZKVOCO-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(OC)C(C(F)F)=C1F

Computed Properties

• Exact Mass: 253.95541g/mol
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.576±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 237.2±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-bromo-3-(difluoromethyl)-2-fluoro-4-methoxybenzene

1-Bromo-3-(difluoromethyl)-2-fluoro-4-methoxybenzene: A Comprehensive Overview

1-Bromo-3-(difluoromethyl)-2-fluoro-4-methoxybenzene, also known by its CAS number 2091555-16-5, is a complex organic compound with a unique structure that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its bromine, difluoromethyl, fluoro, and methoxy substituents attached to a benzene ring, making it a versatile molecule with potential applications in various industries.

The molecular structure of 1-bromo-3-(difluoromethyl)-2-fluoro-4-methoxybenzene is highly symmetrical, which contributes to its stability and reactivity. The presence of multiple halogen atoms (bromine and fluorine) introduces unique electronic properties, making it an interesting candidate for synthetic chemistry and catalytic processes. Recent studies have explored its role in the synthesis of advanced materials, such as organic semiconductors and pharmaceutical intermediates.

In terms of synthesis, 1-bromo-3-(difluoromethyl)-2-fluoro-4-methoxybenzene can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale production. Researchers have also investigated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The application of 1-bromo-3-(difluoromethyl)-2-fluoro-4-methoxybenzene extends beyond traditional chemical synthesis. Its electronic properties make it a valuable component in the development of new materials for energy storage devices, such as lithium-ion batteries and supercapacitors. Recent advancements in nanotechnology have further highlighted its potential as a building block for creating nanostructured materials with tailored electronic properties.

In the pharmaceutical industry, 1-bromo-3-(difluoromethyl)-2-fluoro-4-methoxybenzene has been explored as an intermediate in drug design. Its ability to undergo various functional group transformations makes it a versatile starting material for synthesizing bioactive compounds with potential therapeutic applications. For instance, derivatives of this compound have shown promise in anti-cancer drug development due to their ability to inhibit specific enzymes involved in tumor growth.

The environmental impact of 1-bromo-3-(difluoromethyl)-2-fluoro-4-methoxybenzene has also been a topic of interest among researchers. Studies have examined its biodegradability and toxicity under various conditions to ensure its safe handling and disposal. These findings are crucial for industries that utilize this compound on a large scale, as they help mitigate potential risks to ecosystems and human health.

In conclusion, 1-bromo-3-(difluoromethyl)-2-fluoro-4-methoxybenzene, CAS number 2091555-16-5, is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical properties and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and improvements in its synthesis, this compound is poised to play an even greater role in shaping the future of chemistry and materials science.